Cas no 16372-51-3 (2-tert-Butylbenzoyl Chloride)
2-tert-Butylbenzoyl Chloride structure
Product Name:2-tert-Butylbenzoyl Chloride
CAS No:16372-51-3
MF:C11H13ClO
MW:196.673322439194
MDL:MFCD09258867
CID:121632
PubChem ID:13767186
Update Time:2025-04-18
2-tert-Butylbenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(1,1-dimethylethyl)-
- 2-tert-Butylbenzoyl chloride
- 2-(1,1-dimethylethyl)benzoic acid chloride
- 2-(1,1-dimethylethyl)benzoyl chloride
- Benzoyl chloride,2-(1,1-dimethylethyl)
- o-tert-butylbenzoyl chloride
- t-butylbenzoyl chloride
- 2-TERT-BUTYLBENZOYLCHLORIDE
- Benzoyl chloride, 2-(1,1-diMethylethyl)-
- 16372-51-3
- EN300-7501016
- SCHEMBL2154401
- DTXSID80548910
- FT-0716397
- MFCD09258867
- AKOS006330482
- t-butyl benzoyl chloride
- tert-butylbenzoyl chloride
- ZQOZLLNCVHPQMV-UHFFFAOYSA-N
- tert.butylbenzoyl chloride
- 2-tert-Butylbenzoyl Chloride
-
- MDL: MFCD09258867
- Inchi: 1S/C11H13ClO/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3
- InChI Key: ZQOZLLNCVHPQMV-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1C(C)(C)C)=O
Computed Properties
- Exact Mass: 196.06500
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.36310
2-tert-Butylbenzoyl Chloride Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-tert-Butylbenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T064980-250mg |
2-tert-Butylbenzoyl Chloride |
16372-51-3 | 250mg |
$ 745.00 | 2022-06-03 | ||
| TRC | T064980-500mg |
2-tert-Butylbenzoyl Chloride |
16372-51-3 | 500mg |
$ 1240.00 | 2022-06-03 | ||
| abcr | AB540477-1 g |
2-tert-Butylbenzoyl chloride; . |
16372-51-3 | 1g |
€530.60 | 2023-04-14 | ||
| Enamine | EN300-7501016-0.05g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 0.05g |
$58.0 | 2024-05-23 | |
| Enamine | EN300-7501016-0.1g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 0.1g |
$85.0 | 2024-05-23 | |
| Enamine | EN300-7501016-0.25g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 0.25g |
$122.0 | 2024-05-23 | |
| Enamine | EN300-7501016-0.5g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 0.5g |
$192.0 | 2024-05-23 | |
| Enamine | EN300-7501016-1.0g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 1.0g |
$246.0 | 2024-05-23 | |
| Enamine | EN300-7501016-2.5g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 2.5g |
$481.0 | 2024-05-23 | |
| Enamine | EN300-7501016-5.0g |
2-tert-butylbenzoyl chloride |
16372-51-3 | 95% | 5.0g |
$712.0 | 2024-05-23 |
2-tert-Butylbenzoyl Chloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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